Cas no 283167-37-3 (L-Histidinamide,N-acetyl-L-histidylglycyl-N-methyl-)

L-Histidinamide,N-acetyl-L-histidylglycyl-N-methyl- structure
283167-37-3 structure
Product Name:L-Histidinamide,N-acetyl-L-histidylglycyl-N-methyl-
CAS No:283167-37-3
MF:C17H24N8O4
MW:404.423662185669
CID:248408
PubChem ID:90471256
Update Time:2025-04-19

L-Histidinamide,N-acetyl-L-histidylglycyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • L-Histidinamide,N-acetyl-L-histidylglycyl-N-methyl-
    • AC-HIS-GLY-HIS-NHME
    • (2S)-2-acetamido-3-(1H-imidazol-5-yl)-N-[2-[[(2S)-3-(1H-imidazol-5-yl)-1-(methylamino)-1-oxopropan-2-yl]amino]-2-oxoethyl]propanamide
    • (S)-N-(2-((S)-3-(1H-imidazol-4-yl)-1-(methylamino)-1-oxopropan-2-ylamino)-2-oxoethyl)-2-acetamido-3-(1H-imidazol-4-yl)propanamide
    • 283167-37-3
    • Inchi: 1S/C17H24N8O4/c1-10(26)24-14(4-12-6-20-9-23-12)17(29)21-7-15(27)25-13(16(28)18-2)3-11-5-19-8-22-11/h5-6,8-9,13-14H,3-4,7H2,1-2H3,(H,18,28)(H,19,22)(H,20,23)(H,21,29)(H,24,26)(H,25,27)/t13-,14-/m0/s1
    • InChI Key: NFXHCWYPSBRYOI-KBPBESRZSA-N
    • SMILES: O=C([C@H](CC1=CN=CN1)NC(C)=O)NCC(N[C@H](C(NC)=O)CC1=CN=CN1)=O

Computed Properties

  • Exact Mass: 404.19200
  • Monoisotopic Mass: 404.19205128g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 10
  • Complexity: 602
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 174Ų

Experimental Properties

  • PSA: 173.76000
  • LogP: -0.66670
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